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Compound of Interest

Compound Name: 1-(4-Methoxy-1-naphthyl)ethanone

Cat. No.: B1219363

Essential Safety and Handling Guide for 1-(4-
Methoxy-1-naphthyl)ethanone

Disclaimer: A specific Safety Data Sheet (SDS) for 1-(4-Methoxy-1-naphthyl)ethanone is not
publicly available. The following guidance is based on the safety profiles of structurally similar
aromatic ketones and general laboratory safety best practices. It is imperative to handle this
compound with caution and to perform a thorough risk assessment before use.

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and operational plans for handling 1-(4-Methoxy-1-naphthyl)ethanone in a
laboratory setting. The information is intended for researchers, scientists, and professionals in
drug development.

Physicochemical Properties

1-(4-Methoxy-1-naphthyl)ethanone is a crystalline solid, appearing colorless to pale yellow.[1]
It has limited solubility in water and is moderately lipophilic.[1]
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Property Value Source

Molecular Formula C13H1202 [2]

Molecular Weight 200.23 g/mol [2]
Colorless to pale yellow

Appearance ) ) [1]
crystalline solid

XLogP3-AA 2.8 [2]

Solubility Limited water solubility [1]

Personal Protective Equipment (PPE)

Given the lack of specific toxicity data, a conservative approach to PPE is recommended to

ensure user safety. The primary hazards associated with similar aromatic ketones include skin

irritation, eye irritation, and potential for allergic skin reactions.[3]

Protection Type

Recommended Equipment

Rationale

Eye and Face Protection

Chemical safety goggles with
side shields or a full-face
shield.

To protect against potential
splashes and solid

particulates.

Skin Protection

- Gloves: Chemical-resistant
gloves (e.g., Nitrile rubber). -
Lab Coat: A standard
laboratory coat. - Clothing:
Long pants and closed-toe

shoes.

To prevent skin contact, which
may cause irritation or allergic

reactions.[3]

Respiratory Protection

An N95-rated particulate
respirator or work in a certified

chemical fume hood.

To minimize inhalation of the
solid compound, especially

when handling powders.[4]

Operational and Disposal Plans

Handling and Storage:
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e Handle 1-(4-Methoxy-1-naphthyl)ethanone in a well-ventilated area, preferably within a
chemical fume hood to minimize inhalation exposure.[4]

e Avoid direct contact with skin and eyes.[3]
» Store in a tightly sealed container in a cool, dry place, away from strong oxidizing agents.[4]

» Practice good laboratory hygiene: wash hands thoroughly after handling and before eating,
drinking, or smoking.[4]

Spill Management:

o Evacuate: Clear the immediate area of all personnel.

» Ventilate: Ensure the area is well-ventilated.

» Contain: For a solid spill, carefully sweep up the material to avoid generating dust.
e Absorb: For a solution, use an inert absorbent material.

o Collect: Place the spilled material and any contaminated absorbent into a sealed, labeled
container for hazardous waste disposal.

o Decontaminate: Clean the spill area with an appropriate solvent and then with soap and
water.

Disposal:

» Dispose of 1-(4-Methoxy-1-naphthyl)ethanone and any contaminated materials as
hazardous chemical waste.

» Follow all local, state, and federal regulations for hazardous waste disposal.

e Do not dispose of down the drain or in general waste.

Experimental Workflow
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The following diagram outlines the standard operating procedure for the safe handling of 1-(4-

Methoxy-1-naphthyl)ethanone.
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Caption: Workflow for Safe Handling of 1-(4-Methoxy-1-naphthyl)ethanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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